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Compound of Interest

Compound Name: 4-Benzyloxybenzyl alcohol

Cat. No.: B113426 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 4-
Benzyloxybenzyl alcohol (CAS No. 836-43-1), a versatile aromatic alcohol utilized as a key

intermediate in the synthesis of pharmaceuticals and other fine chemicals.[1] While specific

quantitative solubility data in a wide range of organic solvents is not extensively documented in

publicly available literature, this document outlines the established experimental protocols for

determining its solubility. Understanding the solubility of this compound is critical for its

application in organic synthesis, formulation development, and material science.

Physicochemical Properties of 4-Benzyloxybenzyl
Alcohol
4-Benzyloxybenzyl alcohol is a white or off-white solid at room temperature.[1][2] Its key

physical and chemical properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₁₄H₁₄O₂ [1]

Molecular Weight 214.26 g/mol [1]

Melting Point 85-92 °C [1]

Appearance White or off-white solid/powder [1][2]

CAS Number 836-43-1 [1]

Known Solubility Soluble in Methanol [2]

Experimental Protocols for Solubility Determination
The following section details established methodologies for quantitatively determining the

solubility of a solid compound like 4-Benzyloxybenzyl alcohol in various organic solvents.

These methods are based on the principle of creating a saturated solution and then measuring

the concentration of the dissolved solute.

Isothermal Saturation Method (Gravimetric Analysis)
This is a common and direct method for determining solubility. It involves creating a saturated

solution at a constant temperature and then determining the mass of the dissolved solid.

Materials and Equipment:

4-Benzyloxybenzyl alcohol

Selected organic solvents (e.g., ethanol, acetone, chloroform, ethyl acetate, etc.)

Analytical balance

Temperature-controlled shaker or magnetic stirrer

Vials or flasks with airtight seals

Syringe filters (solvent-compatible, e.g., 0.45 µm pore size)
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Pre-weighed evaporation dishes or vials

Drying oven or vacuum desiccator

Detailed Methodology:

Preparation of a Saturated Solution:

Add an excess amount of 4-Benzyloxybenzyl alcohol to a vial. An excess is confirmed

by the presence of undissolved solid after equilibration.

Add a precise volume of the chosen organic solvent to the vial.

Seal the vial tightly to prevent solvent evaporation.

Equilibration:

Place the vial in a temperature-controlled shaker or on a magnetic stirrer set to the desired

temperature (e.g., 25 °C).

Agitate the mixture for a sufficient period (typically 24-48 hours) to ensure that solubility

equilibrium is reached. Equilibrium is achieved when the concentration of the dissolved

solute remains constant over time.

Separation of Undissolved Solute:

After equilibration, cease agitation and allow the undissolved solid to settle for at least 2

hours.

Carefully draw the clear supernatant (the saturated solution) using a syringe.

Attach a syringe filter to the syringe and dispense a known volume of the clear, saturated

solution into a pre-weighed evaporation dish. This step is crucial to remove any

undissolved microparticles.

Solvent Evaporation and Mass Determination:
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Place the evaporation dish containing the filtered saturated solution in a drying oven at a

temperature sufficient to evaporate the solvent without degrading the 4-Benzyloxybenzyl
alcohol. Alternatively, a vacuum desiccator can be used for more gentle drying.

Once the solvent has completely evaporated, cool the dish to room temperature in a

desiccator to prevent moisture absorption.

Weigh the dish with the dry 4-Benzyloxybenzyl alcohol residue.

Calculation of Solubility:

Subtract the initial mass of the empty evaporation dish from the final mass to determine

the mass of the dissolved 4-Benzyloxybenzyl alcohol.

Solubility is then expressed as the mass of solute per volume of solvent (e.g., g/L or

mg/mL).

Spectrophotometric Method
This indirect method can be employed if 4-Benzyloxybenzyl alcohol exhibits a characteristic

UV-Vis absorbance in the chosen solvent. It relies on the Beer-Lambert law to determine the

concentration of the solute in a saturated solution.

Additional Equipment:

UV-Vis Spectrophotometer

Volumetric flasks and pipettes

Methodology Outline:

Prepare a Saturated Solution: Follow steps 1 and 2 from the Isothermal Saturation Method.

Create a Calibration Curve:

Prepare a series of standard solutions of 4-Benzyloxybenzyl alcohol of known

concentrations in the solvent of interest.
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Measure the absorbance of each standard solution at the wavelength of maximum

absorbance (λmax).

Plot a graph of absorbance versus concentration to create a calibration curve.

Measure Sample Absorbance:

After equilibration of the saturated solution, filter the supernatant as described previously.

Dilute a known volume of the saturated solution with the solvent to bring its absorbance

within the linear range of the calibration curve.

Calculate Solubility:

Use the absorbance of the diluted saturated solution and the equation from the calibration

curve to determine the concentration of the diluted solution.

Multiply this concentration by the dilution factor to find the concentration of the original

saturated solution, which represents its solubility.

Workflow for Solubility Determination
The following diagram illustrates the logical workflow for determining the solubility of 4-
Benzyloxybenzyl alcohol.

Start: Select Organic Solvent Prepare Saturated Solution
(Excess Solute + Solvent)

Equilibrate at Constant Temperature
(24-48h with agitation)

Separate Undissolved Solid
(Settle and Filter Supernatant) Analytical Method?

Gravimetric Analysis:
Evaporate Solvent and Weigh Residue

Calculate Solubility
(mass/volume)

Spectrophotometric Analysis:
Measure Absorbance of Diluted Solution

Calculate Solubility
(from Calibration Curve)

End: Quantitative Solubility Data

Gravimetric

Spectrophotometric

Click to download full resolution via product page

Caption: Workflow for determining the solubility of 4-Benzyloxybenzyl alcohol.
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This guide provides the necessary framework for researchers to systematically and accurately

determine the solubility of 4-Benzyloxybenzyl alcohol in various organic solvents, facilitating

its effective use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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